Cas no 586-20-9 (3Fluoro-4methoxyvalerophenone)

• Product Name: 3Fluoro-4methoxyvalerophenone
• CAS No: 586-20-9
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 948773
• PubChem ID: 20514279
• Update Time: 2023-10-31

3Fluoro-4methoxyvalerophenone Chemical and Physical Properties

Names and Identifiers

• 3Fluoro-4methoxyvalerophenone
• 1-(3-Fluoro-4-methoxyphenyl)pentan-1-one
• 1-pentanone, 1-(3-fluoro-4-methoxyphenyl)-
• LogP
• 586-20-9
• N14059
• SCHEMBL11221996
• 1-(3-Fluoro-4-methoxy-phenyl)-pentan-1-one

• MDL： MFCD12177525
• Inchi： 1S/C12H15FO2/c1-3-4-5-11(14)9-6-7-12(15-2)10(13)8-9/h6-8H,3-5H2,1-2H3
• InChI Key： HLYYMVKDZGFFMT-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CCCC)=O)OC

Computed Properties

• Exact Mass: 210.10565
• Monoisotopic Mass: 210.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.058
• Boiling Point: 309.8°C at 760 mmHg
• Flash Point: 136.6°C
• Refractive Index: 1.484
• PSA: 26.3